Cas no 19617-38-0 (N-benzyl-N,N-diethylethanaminium benzoate)
19617-38-0 structure
Product Name:N-benzyl-N,N-diethylethanaminium benzoate
CAS No:19617-38-0
MF:C20H27NO2
MW:313.433885812759
CID:1388166
PubChem ID:29692
Update Time:2025-04-20
N-benzyl-N,N-diethylethanaminium benzoate Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-N,N-diethylethanaminium benzoate
- benzyl(triethyl)azanium,benzoate
- SCHEMBL236709
- 19617-38-0
- AMMONIUM, BENZYLTRIETHYL-, BENZOATE
- DTXSID40173287
- Benzyltriethylammonium benzoate
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- Inchi: 1S/C13H22N.C7H6O2/c1-4-14(5-2,6-3)12-13-10-8-7-9-11-13;8-7(9)6-4-2-1-3-5-6/h7-11H,4-6,12H2,1-3H3;1-5H,(H,8,9)/q+1;/p-1
- InChI Key: QMRUCMVODPLIOG-UHFFFAOYSA-M
- SMILES: [O-]C(C1C=CC=CC=1)=O.[N+](CC)(CC)(CC)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 313.20431
- Monoisotopic Mass: 313.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 233
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1Ų
Experimental Properties
- PSA: 40.13
N-benzyl-N,N-diethylethanaminium benzoate Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
19617-38-0 (N-benzyl-N,N-diethylethanaminium benzoate) Related Products
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